(4-(4-(Methylthio)benzo[d]thiazol-2-yl)piperazin-1-yl)(phenyl)methanone

• IUPAC Name: [4-(4-methylsulfanyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C19H19N3OS2/c1-24-15-8-5-9-16-17(15)20-19(25-16)22-12-10-21(11-13-22)18(23)14-6-3-2-4-7-14/h2-9H,10-13H2,1H3
• InChI Key: QKXOPSZYYFXXCJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC2=C1N=C(S2)N3CCN(CC3)C(=O)C4=CC=CC=C4
• Molecular Formula: C19H19N3OS2
• Molecular Weight: 369.5 g/mol

Description

Synthesis Analysis

The synthesis of benzothiazole derivatives, which includes (4-(4-(Methylthio)benzo[d]thiazol-2-yl)piperazin-1-yl)(phenyl)methanone, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be analyzed based on its IR, 1H, 13C NMR, and mass spectral data. The molecular weight of this compound is 419.6 g/mol.

Scientific Research Applications

Antioxidant Properties

• Thiazoles, including the compound , have been investigated for their antioxidant potential. Antioxidants play a crucial role in neutralizing free radicals and protecting cells from oxidative damage. .

Analgesic and Anti-Inflammatory Effects

• The presence of a thiazole ring has been associated with analgesic and anti-inflammatory properties. Researchers have observed significant anti-inflammatory and analgesic effects in compounds containing the thiazole scaffold. .

Antimicrobial and Antifungal Activity

• Thiazoles have demonstrated antimicrobial and antifungal properties. The compound you mentioned may be evaluated for its efficacy against various pathogens, including bacteria, fungi, and viruses. .

Neuroprotective Potential

• Thiazoles are also investigated for their neuroprotective effects. These compounds may help protect neurons from damage caused by oxidative stress, inflammation, or other factors. .

Antitumor and Cytotoxic Activity

• Compounds containing the thiazole ring have shown promise as antitumor agents. Researchers have synthesized derivatives with potent cytotoxic effects on various cancer cell lines. .

Drug Development

• Thiazoles serve as a parent material for various chemical compounds, including sulfur drugs, biocides, fungicides, and dyes. .

Future Directions

The future directions for this compound could involve further exploration of its potential applications in various fields of research and industry. This could include in-depth studies on its anti-tubercular activity, as well as its potential uses in other medical and industrial applications.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity .

Mode of Action

Benzothiazole derivatives have been known to interact with their targets, leading to inhibition of the target’s function . This interaction often results in changes at the molecular level, disrupting the normal functioning of the target and leading to the desired therapeutic effect .

Biochemical Pathways

Benzothiazole derivatives have been known to affect various biochemical pathways, leading to their diverse biological activities . The downstream effects of these pathway alterations can vary widely, depending on the specific target and the nature of the interaction .

Result of Action

Benzothiazole derivatives have been known to exhibit various biological activities, including antimicrobial, antifungal, antiviral, and antitumor or cytotoxic effects . These effects are likely the result of the compound’s interaction with its targets and the subsequent disruption of normal cellular processes .